Cas no 1257535-06-0 (3-bromo-4-fluorobenzene-1,2-diamine)

3-bromo-4-fluorobenzene-1,2-diamine structure

1257535-06-0 structure

Product Name:3-bromo-4-fluorobenzene-1,2-diamine

CAS No:1257535-06-0

Molecular Formula:C_₆H_₆BrFN_₂

Molecular Weight:205.027643680573

MDL:MFCD18071059

CID:1218391

PubChem ID:53395390

3-bromo-4-fluorobenzene-1,2-diamine Properties

Names and Identifiers

- 3-bromo-4-fluorobenzene-1,2-diamine
- 3-Bromo-4-fluoro-benzene-1,2-diamine
- CS-0098679
- 1257535-06-0
- SCHEMBL15231722
- 1,2-Benzenediamine, 3-bromo-4-fluoro-
- 3-Bromo-1,2-diamino-4-fluorobenzene
- PS-8117
- AKOS024262430
- 3-Bromo-4-fluoro-benzene-1,2-diamine, AldrichCPR
- TVBIACHAJVSZDK-UHFFFAOYSA-N
- TD8201
- DTXSID70694132
- SB32291
- MFCD18071059
- MDL： MFCD18071059
- InChIKey： TVBIACHAJVSZDK-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H6BrFN2/c7-5-3(8)1-2-4(9)6(5)10/h1-2H,9-10H2
- SMILES： C1=CC(=C(C(=C1F)Br)N)N

Computed Properties

Exact Mass: 203.96984g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 203.96984g/mol
Heavy Atom Count: 10
Complexity: 122
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 52Å²

Experimental Properties

Boiling Point: 298.1±35.0 °C at 760 mmHg
Melting Point: N/A℃
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 134.1±25.9 °C
Density: 1.8±0.1 g/cm3

3-bromo-4-fluorobenzene-1,2-diamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000P2Y-100mg	1,2-Benzenediamine, 3-bromo-4-fluoro-	1257535-06-0	97%	100mg	$5.00	2025-02-18
A2B Chem LLC	AA31706-100mg	3-Bromo-4-fluorobenzene-1,2-diamine	1257535-06-0	97%	100mg	$5.00	2024-04-20
Aaron	AR000PBA-100mg	1,2-Benzenediamine, 3-bromo-4-fluoro-	1257535-06-0	98%	100mg	$4.00	2025-01-20
abcr	AB445237-250 mg	3-Bromo-4-fluorobenzene-1,2-diamine, min. 95%; .	1257535-06-0		250MG	€105.30	2022-08-31
Alichem	A013022954-250mg	1-Bromo-2,3-diamino-6-fluorobenzene	1257535-06-0	97%	250mg	$489.60	2023-09-03
Ambeed	A634655-100mg	3-Bromo-4-fluorobenzene-1,2-diamine	1257535-06-0	97%	100mg	$6.0
Apollo Scientific	PC49003-250mg	3-Bromo-4-fluorobenzene-1,2-diamine	1257535-06-0		250mg	£10.00	2023-09-01
Chemenu	CM278967-5g	3-Bromo-4-fluorobenzene-1,2-diamine	1257535-06-0	95%	5g	$926
Crysdot LLC	CD12168317-5g	3-Bromo-4-fluorobenzene-1,2-diamine	1257535-06-0	95+%	5g	$847
eNovation Chemicals LLC	D207827-1g	3-bromo-4-fluorobenzene-1,2-diamine	1257535-06-0	95%	1g	$785	2022-06-08

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

1257535-06-0 (3-bromo-4-fluorobenzene-1,2-diamine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1257535-06-0)3-bromo-4-fluorobenzene-1,2-diamine

Purity:99%

Quantity:5g

Price($):436.0